BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Chlorobis(ethylene)rhodium(l) Dimer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Chlorobis(ethylene)rhodium(l)
Compound Name:
Dimer

Cat. No.: B576876

Essential Safety and Handling Guide for
Chlorobis(ethylene)rhodium(l) Dimer

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Chlorobis(ethylene)rhodium(l)
Dimer. Adherence to these procedures is critical for ensuring laboratory safety and procedural
success.

Chlorobis(ethylene)rhodium(l) dimer is an organorhodium compound with the formula
Rh2CI2(C2H4)4.[1] It is a red-orange solid that is soluble in nonpolar organic solvents.[1] This
compound serves as a versatile and highly effective catalyst in various organic reactions.[2]

Key Safety and Physical Properties

A summary of the essential quantitative data for Chlorobis(ethylene)rhodium(l) Dimer is
presented below.
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Property Value Reference
Molecular Formula C8H16CI2Rh2 [3]
Molecular Weight 388.92 g/mol [4]
Appearance Dark red to rust-colored solid [2]
CAS Number 12081-16-2 [3]

H315: Causes skin irritation.

Hazard Statements H319: Causes serious eye [1]
irritation.

Signal Word Warning [4]

Storage Temperature <-4°C [2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling
Chlorobis(ethylene)rhodium(l) Dimer.

» Eye Protection: Chemical safety goggles meeting European standard EN 166 are required.

[4]

e Hand Protection: Wear chemical-resistant protective gloves.[4] Given the nature of the
compound and potential solvents, nitrile or neoprene gloves are recommended. A regular
glove replacement schedule should be implemented.

o Skin and Body Protection: A flame-resistant laboratory coat and appropriate protective
clothing are necessary to prevent skin exposure.[5][6] Safety footwear that covers the entire
foot should be worn in storage and handling areas.[7]

» Respiratory Protection: Under normal laboratory use with adequate ventilation, such as in a
fume hood, respiratory protection may not be necessary.[4] For large-scale operations or in
emergencies, a NIOSH/MSHA or European Standard EN 136 approved respirator should be
used.[4]
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Experimental Protocol: Safe Handling and Use

This protocol outlines the step-by-step procedure for the safe handling of
Chlorobis(ethylene)rhodium(l) Dimer, which is known to be air-sensitive.[5][6] All operations
should be conducted within a certified chemical fume hood.

» Preparation and Inert Atmosphere:
o Before handling, ensure that all glassware is dry and free of contaminants.

o The handling of Chlorobis(ethylene)rhodium(l) Dimer should be performed under an
inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox
techniques due to its air sensitivity.[5][6]

e Weighing and Transfer:

o Weigh the required amount of the compound in a tared, sealed container under an inert

atmosphere.

o If transferring the solid, do so in a glovebox or via a Schlenk line to prevent exposure to air

and moisture.
» Reaction Setup:

o Add the compound to the reaction vessel, which has been previously flushed with an inert

gas.
o Solvents used should be anhydrous and deoxygenated.

o The compound is sparingly soluble in ethanol, acetone, dioxane, chloroform, and
dichloromethane, and insoluble in water.[8]

e Post-Reaction Quenching and Work-up:

o Upon completion of the reaction, any unreacted Chlorobis(ethylene)rhodium(l) Dimer
should be carefully quenched. This may involve the slow addition of a suitable reagent to
safely neutralize its reactivity.
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o The specific quenching procedure will depend on the reaction conditions and should be
determined during the experimental design phase.

Disposal Plan

Proper disposal of Chlorobis(ethylene)rhodium(l) Dimer and associated waste is crucial to
prevent environmental contamination and to comply with regulations.

Waste Segregation: All materials contaminated with Chlorobis(ethylene)rhodium(l) Dimer,
including gloves, pipette tips, and empty containers, should be collected in a designated,
sealed hazardous waste container.

Rhodium Recovery: Rhodium is a valuable precious metal, and its recovery from waste is
economically and environmentally beneficial.[9][10] Spent solutions and solid waste
containing rhodium should be collected for professional recycling.[9][10][11] Contact a
certified waste management facility that specializes in precious metal recovery.[12]

Aqueous Waste: If any aqueous waste is generated, it should be treated to neutralize any
acidic or basic components and to precipitate the rhodium. A simple procedure involves the
slow addition of sodium bicarbonate to neutralize the solution, followed by filtration to collect
the rhodium-containing solids.[13] The remaining liquid, once confirmed to be free of
hazardous materials, may be safe for drain disposal, subject to local regulations.[13] The
collected solid should be sent for rhodium recovery.

Labeling and Storage: All waste containers must be clearly labeled with their contents and
stored in a designated, secondary containment area until they can be collected by a
hazardous waste disposal service.

Workflow for Safe Handling
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Caption: Workflow for handling Chlorobis(ethylene)rhodium(l) Dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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